Cas no 14273-79-1 (Pyrimidine,2,4,6-trichloro-5-(phenylmethyl)-)

• Product Name: Pyrimidine,2,4,6-trichloro-5-(phenylmethyl)-
• CAS No: 14273-79-1
• MF: C₁₁H₇Cl₃N₂
• MW: 273.545679330826
• CID: 226600
• PubChem ID: 260789
• Update Time: 2025-04-19

Pyrimidine,2,4,6-trichloro-5-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• Pyrimidine,2,4,6-trichloro-5-(phenylmethyl)-
• 5-benzyl-2,4,6-trichloropyrimidine
• 5-benzyl-2,4,6-trichloro-pyrimidine
• 5-Benzyl-2,4,6-trichlor-pyrimidin
• AC1L63VM
• AC1Q3PQE
• AG-J-21753
• AR-1G7286
• CTK4C3262
• NCI60_042050
• NSC92504
• DTXSID30293822
• 14273-79-1
• CHEMBL1984227
• SCHEMBL11877767
• NSC-92504

• Inchi： 1S/C11H7Cl3N2/c12-9-8(10(13)16-11(14)15-9)6-7-4-2-1-3-5-7/h1-5H,6H2
• InChI Key： DUUCYJQQRKIAKM-UHFFFAOYSA-N
• SMILES： ClC1C(=C(N=C(N=1)Cl)Cl)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 271.96771
• Monoisotopic Mass: 271.967481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• PSA: 25.78
• LogP: 4.02760